Cas no 81511-68-4 (2-(5-Phenyl-[1,3,4]oxadiazol-2-ylsulfanyl)-N-p-tolyl-acetamide)

2-(5-Phenyl-[1,3,4]oxadiazol-2-ylsulfanyl)-N-p-tolyl-acetamide is a specialized organic compound featuring a 1,3,4-oxadiazole core linked to a phenyl ring and an acetamide group substituted with a p-tolyl moiety. This structure imparts unique chemical properties, making it valuable in pharmaceutical and agrochemical research. The oxadiazole scaffold is known for its bioactivity, particularly in antimicrobial and anti-inflammatory applications, while the thioether linkage enhances reactivity for further functionalization. The p-tolyl group contributes to lipophilicity, influencing solubility and binding affinity. This compound serves as a versatile intermediate in medicinal chemistry, enabling the synthesis of more complex bioactive molecules with potential therapeutic applications. Its well-defined structure ensures reproducibility in research and development processes.

2-(5-Phenyl-[1,3,4]oxadiazol-2-ylsulfanyl)-N-p-tolyl-acetamide structure

81511-68-4 structure

Product Name:2-(5-Phenyl-[1,3,4]oxadiazol-2-ylsulfanyl)-N-p-tolyl-acetamide

CAS No:81511-68-4

MF:C₁₇H₁₅N₃O₂S

MW:325.384902238846

CID:3070012

PubChem ID:2614300

Update Time:2025-06-08

2-(5-Phenyl-[1,3,4]oxadiazol-2-ylsulfanyl)-N-p-tolyl-acetamide Chemical and Physical Properties

Names and Identifiers

- 2-(5-Phenyl-[1,3,4]oxadiazol-2-ylsulfanyl)-N-p-tolyl-acetamide
- STL280597
- AKOS000568079
- N-(4-methylphenyl)-2-[(5-phenyl-1,3,4-oxadiazol-2-yl)sulfanyl]acetamide
- 2-((5-Phenyl-1,3,4-oxadiazol-2-yl)thio)-N-(p-tolyl)acetamide
- Z19507275
- 81511-68-4
- MDL： MFCD01817501
- Inchi： 1S/C17H15N3O2S/c1-12-7-9-14(10-8-12)18-15(21)11-23-17-20-19-16(22-17)13-5-3-2-4-6-13/h2-10H,11H2,1H3,(H,18,21)
- InChI Key： UDNYXSGZEHTBJQ-UHFFFAOYSA-N
- SMILES： S(C1=NN=C(C2C=CC=CC=2)O1)CC(NC1C=CC(C)=CC=1)=O

Computed Properties

Exact Mass: 325.08849790Da
Monoisotopic Mass: 325.08849790Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 23
Rotatable Bond Count: 6
Complexity: 382
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.5
Topological Polar Surface Area: 93.3Å²

2-(5-Phenyl-[1,3,4]oxadiazol-2-ylsulfanyl)-N-p-tolyl-acetamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM525728-1g	2-((5-Phenyl-1,3,4-oxadiazol-2-yl)thio)-N-(p-tolyl)acetamide	81511-68-4	97%	1g	$353	2024-07-23
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1618462-5g	2-((5-Phenyl-1,3,4-oxadiazol-2-yl)thio)-N-(p-tolyl)acetamide	81511-68-4	98%	5g	￥13734.00	2024-04-28
Crysdot LLC	CD11053149-5g	2-((5-Phenyl-1,3,4-oxadiazol-2-yl)thio)-N-(p-tolyl)acetamide	81511-68-4	97%	5g	$874	2024-07-18